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Compound Identification: 2-Ethenylfuran

The compound 2-Ethenylfuran, also known as 2-Vinylfuran, has been identified with the following key

properties [1]:

CAS Registry Number: 1487-18-9
Molecular Formula: C6H6O

Molecular Weight: 94.11 g/mol
IUPAC Standard InChI: InChI=1S/C6H6O/c1-2-6-4-3-5-7-6/h2-5H,1H2

Principles of Isotope Dilution Analysis

Isotope dilution is a method of internal standardization used for the highly precise and accurate

determination of the quantity of chemical substances. It involves adding a known amount of an isotopically

enriched version of the analyte (the "spike") to the sample [2].

The following table outlines the core components and the simplified calculation used in a single dilution

experiment.
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Component /
Parameter

Symbol Description

Analyte in sample A The natural substance to be measured, with a natural

isotopic composition (RA).

Isotopic Standard
(Spike)

B The isotopically enriched substance added to the sample,

with an altered isotopic composition (RB).

Blend AB The mixture of the sample and the spike, with a resulting

isotopic composition (RAB).

Single Dilution
Calculation

nA = nB × (RB -

RAB)/(RAB - RA)

Formula for calculating the amount of substance in the

sample (nA), where nB is the known amount of spike
added [2].

For the most accurate results, the optimum composition of the final blend is achieved when the measured

isotope ratio in the blend is the geometric mean of the ratios in the analyte and the spike: RAB = √(RA × RB)

[2].

Experimental Workflow for IDMS

The general workflow for an Isotope Dilution Mass Spectrometry experiment involves several key stages,

from sample preparation to data calculation. The diagram below visualizes this process.
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A Path Forward for Your Research

To develop the specific application notes you need, I suggest the following steps:

Source a Labeled Standard: The most critical step is to obtain a stable isotope-labeled analog of 2-
Ethenylfuran (e.g., ^13C or ^2H labeled). You will need to inquire with chemical suppliers that

specialize in such compounds.
Consult Specialized Literature: A deep search in scientific databases (like SciFinder, Reaxys, or

PubMed) using terms such as "Isotope Dilution Mass Spectrometry of furans," "quantification of
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vinylfuran," or "IDMS method development for small heterocyclic compounds" may yield relevant

methodologies.
Adapt General Protocols: The general IDMS principle can be adapted. You would need to optimize

the specific conditions, including:
Chromatography: Developing a GC or LC method to separate 2-Ethenylfuran from matrix

interferences.
Mass Spectrometry: Selecting the appropriate ionization mode (e.g., EI or CI for GC-MS, ESI

or APCI for LC-MS) and identifying the most sensitive and selective mass transitions for the
natural and labeled compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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